Cas no 141754-61-2 (Ethanethioamide,2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-didodecyl-)

• Product Name: Ethanethioamide,2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-didodecyl-
• CAS No: 141754-61-2
• MF: C₅₄H₁₀₈N₂O₂S₂
• MW: 881.577534675598
• MDL: MFCD00214172
• CID: 158004
• PubChem ID: 3511508
• Update Time: 2025-04-19

Ethanethioamide,2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-didodecyl- Chemical and Physical Properties

Names and Identifiers

• Ethanethioamide,2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-didodecyl-
• 2-[2-[2-(didodecylamino)-2-sulfanylideneethoxy]ethoxy]-N,N-didodecylethanethioamide
• 141754-61-2
• Lead ionophore III
• Lead ionophore III, Selectophore(TM)
• J-007550
• DTXSID90393190
• Ethanethioamide, 2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-didodecyl-
• ETH 5435
• 2,2'-(ethane-1,2-diylbis(oxy))bis(N,N-didodecylethanethioamide)
• SCHEMBL3696672

• MDL： MFCD00214172
• Inchi： 1S/C54H108N2O2S2/c1-5-9-13-17-21-25-29-33-37-41-45-55(46-42-38-34-30-26-22-18-14-10-6-2)53(59)51-57-49-50-58-52-54(60)56(47-43-39-35-31-27-23-19-15-11-7-3)48-44-40-36-32-28-24-20-16-12-8-4/h5-52H2,1-4H3
• InChI Key： ZUONOYYCMQYKBW-UHFFFAOYSA-N
• SMILES： S=C(COCCOCC(N(CCCCCCCCCCCC)CCCCCCCCCCCC)=S)N(CCCCCCCCCCCC)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 880.78522304g/mol
• Monoisotopic Mass: 880.78522304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 60
• Rotatable Bond Count: 51
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 22.5
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Flash Point: -4 °C

Ethanethioamide,2,2'-[1,2-ethanediylbis(oxy)]bis[N,N-didodecyl- Security Information

• Hazardous Material transportation number：UN 1206 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： 9-16-23-24/25-29-33
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：